Cas no 1016801-28-7 (2-(dimethylamino)pyridine-3-carbothioamide)

2-(dimethylamino)pyridine-3-carbothioamide structure
1016801-28-7 structure
Product Name:2-(dimethylamino)pyridine-3-carbothioamide
CAS No:1016801-28-7
MF:C8H11N3S
MW:181.258039712906
CID:6225736
PubChem ID:24704677
Update Time:2024-01-14

2-(dimethylamino)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(dimethylamino)pyridine-3-carbothioamide
    • 1016801-28-7
    • EN300-1263743
    • AKOS000185944
    • Inchi: 1S/C8H11N3S/c1-11(2)8-6(7(9)12)4-3-5-10-8/h3-5H,1-2H3,(H2,9,12)
    • InChI Key: JTFOZKGGDMUXHR-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CN=C1N(C)C)N

Computed Properties

  • Exact Mass: 181.06736854g/mol
  • Monoisotopic Mass: 181.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.2Ų

2-(dimethylamino)pyridine-3-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$983.0 2023-06-08
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$1124.0 2023-06-08
Enamine
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$1172.0 2023-06-08
Enamine
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$2295.0 2023-06-08
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$5037.0 2023-06-08
Enamine
EN300-1263743-50mg
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$468.0 2023-10-02
Enamine
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